Rivenprost
Rivenprost
Rivenprost is a benzyl ether.
Rivenprost is under investigation in clinical trial NCT00296556 (Therapeutic Study of ONO-4819CD for Ulcerative Colitis).
Rivenprost is under investigation in clinical trial NCT00296556 (Therapeutic Study of ONO-4819CD for Ulcerative Colitis).
Brand Name:
Vulcanchem
CAS No.:
256382-08-8
VCID:
VC21226936
InChI:
InChI=1S/C24H34O6S/c1-29-16-18-6-3-5-17(13-18)14-19(25)8-9-20-21(23(27)15-22(20)26)10-12-31-11-4-7-24(28)30-2/h3,5-6,8-9,13,19-22,25-26H,4,7,10-12,14-16H2,1-2H3/b9-8+/t19-,20-,21-,22-/m1/s1
SMILES:
COCC1=CC=CC(=C1)CC(C=CC2C(CC(=O)C2CCSCCCC(=O)OC)O)O
Molecular Formula:
C24H34O6S
Molecular Weight:
450.6 g/mol
Rivenprost
CAS No.: 256382-08-8
Cat. No.: VC21226936
Molecular Formula: C24H34O6S
Molecular Weight: 450.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Rivenprost is a benzyl ether. Rivenprost is under investigation in clinical trial NCT00296556 (Therapeutic Study of ONO-4819CD for Ulcerative Colitis). |
|---|---|
| CAS No. | 256382-08-8 |
| Molecular Formula | C24H34O6S |
| Molecular Weight | 450.6 g/mol |
| IUPAC Name | methyl 4-[2-[(1R,2R,3R)-3-hydroxy-2-[(E,3S)-3-hydroxy-4-[3-(methoxymethyl)phenyl]but-1-enyl]-5-oxocyclopentyl]ethylsulfanyl]butanoate |
| Standard InChI | InChI=1S/C24H34O6S/c1-29-16-18-6-3-5-17(13-18)14-19(25)8-9-20-21(23(27)15-22(20)26)10-12-31-11-4-7-24(28)30-2/h3,5-6,8-9,13,19-22,25-26H,4,7,10-12,14-16H2,1-2H3/b9-8+/t19-,20-,21-,22-/m1/s1 |
| Standard InChI Key | FBQUXLIJKPWCAO-AZIFJQEOSA-N |
| Isomeric SMILES | COCC1=CC=CC(=C1)C[C@@H](/C=C/[C@H]2[C@@H](CC(=O)[C@@H]2CCSCCCC(=O)OC)O)O |
| SMILES | COCC1=CC=CC(=C1)CC(C=CC2C(CC(=O)C2CCSCCCC(=O)OC)O)O |
| Canonical SMILES | COCC1=CC=CC(=C1)CC(C=CC2C(CC(=O)C2CCSCCCC(=O)OC)O)O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator